Cas no 185796-62-7 (5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine)

• Product Name: 5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine
• CAS No: 185796-62-7
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD18830060
• CID: 114627
• PubChem ID: 45087735
• Update Time: 2025-05-20

5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridin-6-amine,5,6,7,8-tetrahydro-
• Imidazo[1,5-a]pyridin-6-amine, 5,6,7,8-tetrahydro- (9CI)
• 5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine
• Imidazo[1,5-a]pyridin-6-amine,5,6,7,8-tetrahydro-(9ci)
• EN300-145366
• 5H,6H,7H,8H-imidazo[1,5-a]pyridin-6-amine
• P19079
• 185796-62-7

• MDL： MFCD18830060
• Inchi： 1S/C7H11N3/c8-6-1-2-7-3-9-5-10(7)4-6/h3,5-6H,1-2,4,8H2
• InChI Key： IRSOKACBCIJZAV-UHFFFAOYSA-N
• SMILES： N12C=NC=C1CCC(C2)N

Computed Properties

• Exact Mass: 137.09543
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine

Introduction to 5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine (CAS No. 185796-62-7)

5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine, identified by the chemical compound code CAS No. 185796-62-7, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of nitrogen atoms within its core structure imparts distinctive chemical and pharmacological properties, making it a subject of extensive research and development.

The imidozopyridine scaffold is a privileged structure in drug discovery, frequently explored for its role in modulating various biological pathways. The presence of multiple nitrogen atoms in the ring system enhances the compound's ability to interact with biological targets such as enzymes and receptors. Specifically, 5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine exhibits notable characteristics that position it as a promising candidate for further investigation in therapeutic contexts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine and its biological targets. Studies suggest that this compound can engage with proteins involved in inflammatory responses and metabolic regulation. The amine functional group at the 6-position of the imidazopyridine ring is particularly critical for its binding affinity and pharmacological activity. This region provides a hydrogen bond acceptor capability, which is essential for stabilizing interactions with receptor sites.

In the realm of drug design, 5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine serves as a versatile building block for generating novel derivatives with enhanced pharmacological profiles. Researchers have synthesized various analogs by modifying substituents at different positions of the core imidazopyridine structure. These modifications aim to optimize solubility, bioavailability, and target specificity while maintaining or improving therapeutic efficacy. The flexibility offered by this scaffold allows chemists to explore diverse chemical space without compromising structural integrity.

The synthesis of 5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic pathways include cyclization reactions followed by functional group transformations to introduce the desired amine moiety. Advances in green chemistry have also influenced the synthesis of this compound by promoting solvent-free reactions and catalytic methods that minimize waste generation.

From a medicinal chemistry perspective, 5,6,7,8-tetrahydroimidazo\[1,5\-a\]pyridin\-6\-amine (CAS No. 185796\-62\-7) has been investigated for its potential role in addressing neurological disorders. Preliminary studies indicate that this compound may modulate neurotransmitter release and receptor activity in brain circuits associated with cognition and mood regulation. The ability to fine-tune its pharmacological properties makes it an attractive candidate for developing treatments targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Additionally, 5,6,7,8-tetrahydroimidazo\[1,5\-a\]pyridin\-6\-amine has shown promise in preclinical models related to cardiovascular health. Research suggests that it may influence vascular tone and cholesterol metabolism by interacting with key enzymes involved in lipid biosynthesis. These findings underscore the compound's potential as an adjunct therapy for managing conditions like hypertension and hyperlipidemia.

The development of novel pharmaceutical agents relies heavily on robust analytical techniques to characterize their chemical properties and assess their stability under various conditions. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy,* mass spectrometry (MS),*and X-ray crystallography are among the analytical methods commonly employed to study 5,6,7,8-tetrahydroimidazo\[1,5\-a\]pyridin\-6\-amine . These techniques provide critical data on purity,* molecular weight,* stereochemistry,*and crystalline form,*ensuring that the compound meets stringent pharmaceutical standards before proceeding to clinical trials.

In conclusion, 5,6,7,8-tetrahydroimidazo\[1,5\-a\]pyridin\-6\-amine (CAS No. 185796\-62\-7) represents a fascinating molecule with significant therapeutic potential across multiple disease areas.* Its unique structural features,* coupled with recent advancements in synthetic methodologies*and computational biology,*position it as a valuable asset in modern drug discovery efforts.* As research continues to uncover new biological functions*and optimize derivatives,*this compound is poised to play an increasingly important role*in addressing unmet medical needs.*